Cas no 82866-33-9 (17-(4,6-dimethyl-5-methylideneoctan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol (non-preferred name))

17-(4,6-dimethyl-5-methylideneoctan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol (non-preferred name) structure

82866-33-9 structure

Product Name:17-(4,6-dimethyl-5-methylideneoctan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol (non-preferred name)

CAS No:82866-33-9

MF:C₃₀H₅₀O

MW:426.717409610748

CID:1806940

PubChem ID:21123654

Update Time:2024-03-02

17-(4,6-dimethyl-5-methylideneoctan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol (non-preferred name) Chemical and Physical Properties

Names and Identifiers

- 17-(4,6-dimethyl-5-methylideneoctan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol (non-preferred name)
- 17-(4,6-dimethyl-5-methylideneoctan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]p
- 17-(4,6-dimethyl-5-methylideneoctan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
- Inchi： 1S/C30H50O/c1-8-19(2)22(5)20(3)17-21(4)26-11-12-27-25-10-9-23-18-24(31)13-15-29(23,6)28(25)14-16-30(26,27)7/h9,19-21,24-28,31H,5,8,10-18H2,1-4,6-7H3/t19?,20?,21-,24+,25+,26-,27+,28+,29+,30-/m1/s1
- InChI Key： OERZNDZNQUPHIT-ABBVIPMFSA-N
- SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC(C)C(=C)C(C)CC)CC[C@H]21

Computed Properties

Exact Mass: 426.386166214g/mol
Monoisotopic Mass: 426.386166214g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 31
Rotatable Bond Count: 6
Complexity: 705
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 9.5
Topological Polar Surface Area: 20.2Å²

17-(4,6-dimethyl-5-methylideneoctan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol (non-preferred name) Pricemore >>

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